![molecular formula C17H18N4O4 B5563751 N'-(4-methoxy-3-nitrobenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide](/img/structure/B5563751.png)
N'-(4-methoxy-3-nitrobenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(4-methoxy-3-nitrobenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide, commonly known as MNBAH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Nonlinear Optical Properties and Applications
A study on hydrazones, including compounds with similar structural features, demonstrated their potential in nonlinear optical applications. These compounds exhibited promising third-order nonlinear optical properties, suggesting their use in optical devices like optical limiters and switches due to their optical power-limiting behavior at certain wavelengths (Naseema et al., 2010).
Antimicrobial Activity
Another research focus is the antimicrobial activity of hydrazide derivatives. Studies have shown that compounds with nitro, methoxy, and hydroxy substituents on the phenyl ring demonstrate significant antimicrobial effectiveness. This indicates the potential of such compounds in developing new antimicrobial agents (Kumar et al., 2011).
Protection of Hydroxyl Functions
The 4-nitrobenzyl group, a part of the compound's structure, is noted for its versatility in protecting hydroxyl functions. This attribute can be selectively exploited in synthetic chemistry for the protection and subsequent deprotection of hydroxyl groups, enhancing the synthesis of complex molecules (Kukase et al., 1990).
Anti-salmonella Typhi Activity
Derivatives of similar structural frameworks have been evaluated for their activity against Salmonella typhi. The synthesis and testing of these compounds contribute to the search for novel antibacterial agents, showcasing the utility of such molecular structures in medicinal chemistry (Salama, 2020).
Enzyme Inhibition for Therapeutic Applications
Compounds derived from similar structural motifs have been synthesized and evaluated for their potential as enzyme inhibitors, targeting enzymes like lipase and α-glucosidase. This research direction highlights the potential therapeutic applications of these compounds in treating conditions related to enzyme dysfunction (Bekircan et al., 2015).
properties
IUPAC Name |
N-[(E)-(4-methoxy-3-nitrophenyl)methylideneamino]-2-(4-methylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O4/c1-12-3-6-14(7-4-12)18-11-17(22)20-19-10-13-5-8-16(25-2)15(9-13)21(23)24/h3-10,18H,11H2,1-2H3,(H,20,22)/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAMLGZCZWMGOHH-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC(=O)NN=CC2=CC(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)NCC(=O)N/N=C/C2=CC(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.